Cas no 102880-69-3 (Naphthalene-1,3-dicarbaldehyde)
102880-69-3 structure
Product Name:Naphthalene-1,3-dicarbaldehyde
CAS No:102880-69-3
MF:C12H8O2
MW:184.190723419189
CID:2623408
PubChem ID:13718942
Update Time:2025-04-21
Naphthalene-1,3-dicarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- naphthalene-1,3-dicarbaldehyde
- Naphthalene-1,3-dicarboxaldehyde
- DTXSID10547532
- 102880-69-3
- DB-083920
- SCHEMBL2996328
- Naphthalene-1,3-dicarbaldehyde
-
- Inchi: 1S/C12H8O2/c13-7-9-5-10-3-1-2-4-12(10)11(6-9)8-14/h1-8H
- InChI Key: MKCWDCITCTYJFW-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C=O)C=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 184.052429g/mol
- Monoisotopic Mass: 184.052429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 184.19g/mol
- XLogP3: 1.6
- Topological Polar Surface Area: 34.1Ų
Naphthalene-1,3-dicarbaldehyde Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
102880-69-3 (Naphthalene-1,3-dicarbaldehyde) Related Products
- 82-05-3(1,9-Benz-10-anthrone)
- 82-86-0(Acenaphthenequinone)
- 86-55-5(1-Naphthoic acid)
- 65-85-0(Benzoic acid)
- 66-98-8(BPDA)
- 66-77-3(naphthalene-1-carbaldehyde)
- 90-02-8(2-Hydroxybenzaldehyde)
- 66-99-9(Naphthalene-2-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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